Cas no 2109278-24-0 ([3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone)

• Product Name: [3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone
• CAS No: 2109278-24-0
• MF: C₁₆H₁₈Cl₂N₆O
• MW: 381.25972032547
• CID: 5453506
• PubChem ID: 128972275
• Update Time: 2025-07-21

[3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-[[(4-Amino-2-pyrimidinyl)methyl]methylamino]-1-pyrrolidinyl](3,6-dichloro-2-pyridinyl)methanone
• EN300-26606123
• 2-({[1-(3,6-dichloropyridine-2-carbonyl)pyrrolidin-3-yl](methyl)amino}methyl)pyrimidin-4-amine
• [3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone
• Z1761013859
• 2109278-24-0

• Inchi： 1S/C16H18Cl2N6O/c1-23(9-14-20-6-4-13(19)22-14)10-5-7-24(8-10)16(25)15-11(17)2-3-12(18)21-15/h2-4,6,10H,5,7-9H2,1H3,(H2,19,20,22)
• InChI Key： OKMSRUXNCGBHAI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N1CCC(C1)N(C)CC1N=CC=C(N)N=1)=O)Cl

Computed Properties

• Exact Mass: 380.0919146g/mol
• Monoisotopic Mass: 380.0919146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.2Ų

Additional information on [3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone

Introduction to [3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone and Its Significance in Modern Chemical Biology

[3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone (CAS No. 2109278-24-0) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic development. The intricate architecture of this molecule, characterized by its fused heterocyclic system and multiple functional groups, makes it a subject of intense interest for researchers aiming to develop novel pharmacological agents.

The core structure of [3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone consists of a pyrrolidine ring linked to a pyridine moiety through a ketone group. This connectivity introduces a variety of possible interactions with biological targets, making it a versatile scaffold for medicinal chemistry. The presence of both amino and chloro substituents further enhances its potential as a lead compound in the design of small-molecule inhibitors or activators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These computational studies have been instrumental in identifying key pharmacophores within [3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone that could be exploited for the development of targeted therapies. For instance, the interaction between the amino group of the pyrimidine ring and specific residues in protein targets has been shown to be critical for binding affinity.

In addition to its structural features, [3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yl)methanone exhibits intriguing pharmacological properties. Preliminary in vitro studies have suggested that this compound may possess inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The ability to modulate these pathways could make it a valuable candidate for the development of drugs targeting chronic inflammatory diseases. Furthermore, its potential to interact with DNA-binding proteins has raised interest in its role as an antitumor agent.

The synthesis of [3-[(4-Aminopyrimidin-2-yl)methyl-methylamino]pyrrolidin-1-yl]-(3,6-dichloropyridin-2-yliumethanone presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with modern catalytic processes have enabled researchers to access this molecule with high purity and yield. These advancements are crucial for advancing preclinical studies and ultimately bringing this compound closer to clinical application.

The role of [3-[4-Aminopyrimidin]-[methyl-methylamino]]pyrrolidin]-[[3,6-dichloro]pyridine]-methanone (CAS No. 2109278)-24-*0* is not limited to its potential as an active pharmaceutical ingredient (API). It also serves as an important intermediate in the synthesis of more complex molecules with tailored biological activities. The ability to derivatize this scaffold allows chemists to explore a wide range of structural modifications, each with the potential to enhance potency, selectivity, and pharmacokinetic properties.

Current research is focused on optimizing the pharmacological profile of [3-[(4-Aminopyrimidin)]-(methyl-methylamino)](pyrrolidine)](3,6-dichloro)pyridine)(methanone) through structure-based drug design approaches. By leveraging high-throughput screening (HTS) technologies and biophysical techniques such as X-ray crystallography, researchers are gaining deeper insights into how this compound interacts with its biological targets. These insights are being used to guide the development of next-generation derivatives with improved therapeutic efficacy.

The future prospects for [3-[(4-Aminopyrimidine)]-(methyl-methylamino)](pyrrolidine)](3,6-dichloro)pyridine)(methanone) are promising, given its unique structural features and potential biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of targeted therapies. Furthermore, advancements in synthetic chemistry and drug delivery systems will further enhance their clinical relevance.